Cas no 338960-21-7 (2-tert-butyl-4-(4-chlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile)

• Product Name: 2-tert-butyl-4-(4-chlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile
• CAS No: 338960-21-7
• MDL: MFCD00664307
• CID: 4648066
• Update Time: 2025-05-26

2-tert-butyl-4-(4-chlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-4-(4-chlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile

• MDL： MFCD00664307

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-tert-butyl-4-(4-chlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile

Introduction to 2-tert-butyl-4-(4-chlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile (CAS No. 338960-21-7)

2-tert-butyl-4-(4-chlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile (CAS No. 338960-21-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a chlorophenyl moiety, and a pyridine ring with a cyano substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 2-tert-butyl-4-(4-chlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have facilitated the efficient and scalable production of this compound, making it more accessible for both academic and industrial research.

In terms of its chemical properties, 2-tert-butyl-4-(4-chlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile exhibits high stability under various conditions. It is insoluble in water but shows good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in biological assays and drug formulation studies.

The biological activity of 2-tert-butyl-4-(4-chlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile has been extensively investigated. Studies have shown that this compound possesses potent anti-inflammatory properties. In vitro experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases.

Furthermore, research has indicated that 2-tert-butyl-4-(4-chlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile may have antitumor effects. Preclinical studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. This makes it an attractive target for further investigation in oncology research.

In addition to its anti-inflammatory and antitumor properties, 2-tert-butyl-4-(4-chlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile has also been explored for its potential neuroprotective effects. Animal models have demonstrated that it can reduce oxidative stress and prevent neuronal damage in conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight its potential as a therapeutic agent for neurodegenerative disorders.

The pharmacokinetic profile of 2-tert-butyl-4-(4-chlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile has been studied to understand its behavior in biological systems. It has been found to have good oral bioavailability and a favorable distribution profile. However, further optimization may be required to enhance its metabolic stability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-tert-butyl-4-(4-chlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These trials are essential for determining the optimal dosing regimens and identifying any potential contraindications or interactions with other medications.

In conclusion, 2-tert-butyl-4-(4-chlorophenyl)-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitrile (CAS No. 338960-21-7) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.